Cas no 2319640-75-8 (2-(1H-indol-1-yl)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one)

• Product Name: 2-(1H-indol-1-yl)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one
• CAS No: 2319640-75-8
• MF: C₁₆H₁₇N₅OS
• MW: 327.404081106186
• CID: 5339788
• Update Time: 2025-05-23

2-(1H-indol-1-yl)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl)-2-(1H-indol-1-yl)ethan-1-one
• 2-indol-1-yl-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]ethanone
• 2-(1H-indol-1-yl)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one

• Inchi： 1S/C16H17N5OS/c22-16(12-21-6-5-13-3-1-2-4-14(13)21)20-9-7-19(8-10-20)15-11-17-23-18-15/h1-6,11H,7-10,12H2
• InChI Key： ANITYKMRNJWTFU-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)N1CCN(C(CN2C=CC3C=CC=CC2=3)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 429
• XLogP3: 2
• Topological Polar Surface Area: 82.5

Additional information on 2-(1H-indol-1-yl)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one

2-(1H-indol-1-yl)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one: A Comprehensive Overview

2-(1H-indol-1-yl)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one (CAS No. 2319640758) is a complex organic compound with significant potential in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention due to its promising biological activities and versatile applications in drug discovery. The molecule incorporates key functional groups such as the indole ring, thiadiazole moiety, and piperazine backbone, which collectively contribute to its intriguing properties.

The indole component of this compound is a well-known heterocyclic structure with a broad range of biological activities. Indole derivatives have been extensively studied for their roles in various pharmacological applications, including anti-inflammatory, antioxidant, and anticancer activities. In the case of 2-(1H-indol-1-yl)-1-[4-(1,2,5-thiadiazol-3-yl)piperazinyl]ethanone, the indole group is attached to a piperazine ring via an ethanone linker. This arrangement enhances the compound's ability to interact with biological targets, making it a valuable candidate for further exploration in drug development.

The thiadiazole moiety is another critical feature of this compound. Thiadiazoles are sulfur-containing heterocycles that have been implicated in numerous therapeutic applications. Recent studies have highlighted the potential of thiadiazole derivatives as inhibitors of various enzymes and receptors, contributing to their role in treating conditions such as neurodegenerative diseases and cancer. In this compound, the thiadiazole group is integrated into the piperazine ring system, further enhancing its bioactivity and selectivity.

The piperazine backbone serves as a central structural element in this molecule. Piperazines are widely used in medicinal chemistry due to their ability to form hydrogen bonds and their flexibility in accommodating various substituents. The presence of both the indole and thiadiazole groups on the piperazine ring creates a highly functionalized structure with potential for multitarget binding. This makes 2-(1H-indol-1-yl)-1-[4-(1,2,5-thiadiazol-3-yl)piperazinyl]ethanone an attractive candidate for exploring novel therapeutic strategies.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of complex molecules like this one with greater accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists can identify potential binding modes and interactions between this compound and target proteins. These insights are invaluable for guiding further experimental studies and optimizing the compound's pharmacokinetic properties.

In terms of synthesis, 2-(1H-indol-1-yli) compounds can be prepared through various methods, including condensation reactions and cyclization processes. The incorporation of the thiadiazole group typically involves multi-step synthesis strategies that ensure high yields and purity. The overall synthesis pathway for this compound is designed to maximize its structural integrity while maintaining scalability for potential large-scale production.

Biological evaluations of 2-(1H-indol-yli) derivatives have revealed promising results across multiple assays. For instance, studies have demonstrated potent inhibitory effects against key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may exhibit selective cytotoxicity against cancer cells, making it a compelling candidate for anticancer drug development.

The integration of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structural integrity. These methods provide critical insights into the stereochemistry and purity of the synthesized product, ensuring its reliability for subsequent biological studies.

Looking ahead, ongoing research aims to explore the full spectrum of 2-(1H-indol-yli)'s biological activities and optimize its pharmacokinetic profile for therapeutic use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from laboratory studies to clinical trials.

In conclusion, 2-(1H-indol-yli) stands out as a remarkable example of how structural diversity can be leveraged to design innovative therapeutic agents. With its unique combination of functional groups and promising biological activities, this compound represents a significant advancement in medicinal chemistry research.